Cas no 304873-27-6 (5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester)

• Product Name: 5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester
• CAS No: 304873-27-6
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 6301035
• PubChem ID: 54330025
• Update Time: 2025-06-13

5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5079004
• EN300-6764843
• 304873-27-6
• methyl 5-{[(tert-butoxy)carbonyl]amino}-2-hydroxypentanoate
• SXRIHRGQDXYDBS-UHFFFAOYSA-N
• 5-tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester
• 5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester

• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(15)12-7-5-6-8(13)9(14)16-4/h8,13H,5-7H2,1-4H3,(H,12,15)
• InChI Key： SXRIHRGQDXYDBS-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester

Comprehensive Guide to 5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester (CAS No. 304873-27-6)

5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester (CAS No. 304873-27-6) is a versatile organic compound widely used in pharmaceutical research, peptide synthesis, and fine chemical applications. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxyl functionality, makes it a valuable intermediate in modern synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "Boc-protected amino acid ester", "hydroxy pentanoate derivatives", and "CAS 304873-27-6 applications", reflecting its growing relevance in drug discovery and bioconjugation.

The compound’s Boc group is particularly significant in peptide synthesis, as it offers stability under acidic conditions while being easily removable under mild conditions. This property aligns with the increasing demand for green chemistry and sustainable synthesis methods, a hot topic in 2024. Users often inquire about "Boc deprotection techniques" or "solvent-free peptide coupling", highlighting the need for eco-friendly approaches. Additionally, its methyl ester moiety enhances solubility, making it suitable for reactions in polar solvents—a feature frequently explored in high-throughput screening workflows.

From an analytical perspective, 5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester is characterized by techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods address common user queries like "how to validate Boc-amino acid esters" or "QC protocols for CAS 304873-27-6". The compound’s chiral center also sparks interest in asymmetric synthesis, a trending area due to its implications in API manufacturing and enantioselective catalysis.

In drug development, this ester derivative serves as a precursor for modified amino acids, which are pivotal in designing peptide therapeutics and prodrugs. Recent searches for "Boc-amino acids in mRNA delivery systems" or "hydroxy ester linkers for ADC drugs" underscore its role in cutting-edge biopharmaceuticals. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility, meeting the demand for scalable and automated peptide production.

Storage and handling recommendations for CAS 304873-27-6 typically emphasize moisture-sensitive properties, aligning with FAQs like "how to store Boc-protected compounds". Suppliers often provide technical data sheets addressing "shelf life under nitrogen atmosphere", catering to industrial users. As regulatory standards evolve, documentation for REACH compliance and GMP-grade synthesis has become another key search trend tied to this chemical.

In summary, 5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester bridges academic research and industrial applications, driven by its adaptability in peptide engineering and alignment with sustainable chemistry principles. Its multifaceted uses—from protecting group strategies to bioconjugation—ensure continued relevance in scientific literature and patent filings worldwide.